Cas no 88542-02-3 (Guanidine, [4-[3-[[(cyanoamino)methylene]amino]phenyl]-2-thiazolyl]-)

Guanidine, [4-[3-[[(cyanoamino)methylene]amino]phenyl]-2-thiazolyl]- structure
88542-02-3 structure
Product Name:Guanidine, [4-[3-[[(cyanoamino)methylene]amino]phenyl]-2-thiazolyl]-
CAS No:88542-02-3
MF:C12H11N7S
MW:285.327638864517
CID:629255
PubChem ID:20216387
Update Time:2025-04-19

Guanidine, [4-[3-[[(cyanoamino)methylene]amino]phenyl]-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

    • Guanidine, [4-[3-[[(cyanoamino)methylene]amino]phenyl]-2-thiazolyl]-
    • N-cyano-N'-[3-[2-(diaminomethylideneamino)-1,3-thiazol-4-yl]phenyl]methanimidamide
    • SCHEMBL10750880
    • DRBSIGLWMSOFJQ-UHFFFAOYSA-N
    • N-Cyano-N'-(3-{2-[(diaminomethylidene)amino]-1,3-thiazol-4-yl}phenyl)methanimidamide
    • N-Cyano-N'-[3-(2-guanidino-4-thiazolyl)-phenyl]-formamidine
    • DTXSID70603688
    • 88542-02-3
    • Inchi: 1S/C12H11N7S/c13-6-16-7-17-9-3-1-2-8(4-9)10-5-20-12(18-10)19-11(14)15/h1-5,7H,(H,16,17)(H4,14,15,18,19)
    • InChI Key: DRBSIGLWMSOFJQ-UHFFFAOYSA-N
    • SMILES: S1C(/N=C(\N)/N)=NC(=C1)C1C=CC=C(C=1)/N=C/NC#N

Computed Properties

  • Exact Mass: 285.07966455g/mol
  • Monoisotopic Mass: 285.07966455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 154Ų

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